4-Methoxy-6-(4-methoxy-2H-1,3-benzodioxol-5-yl)-2H-pyran-2-one

• CAS No.: 89648-65-7
• Molecular Formula: C14H12O6
• Molecular Weight: 276.24 g/mol
• IUPAC Name: 4-methoxy-6-(4-methoxy-1,3-benzodioxol-5-yl)pyran-2-one
• InChI: InChI=1S/C14H12O6/c1-16-8-5-11(20-12(15)6-8)9-3-4-10-14(13(9)17-2)19-7-18-10/h3-6H,7H2,1-2H3
• InChI Key: AEGDIWBOEWVDBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)OC(=C1)C2=C(C3=C(C=C2)OCO3)OC

Description

4-Methoxy-6-(4-methoxy-2H-1,3-benzodioxol-5-yl)-2H-pyran-2-one is a complex organic compound that features both methoxy and benzodioxole functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-6-(4-methoxy-2H-1,3-benzodioxol-5-yl)-2H-pyran-2-one typically involves multi-step organic reactions. One possible route could involve the formation of the benzodioxole ring followed by the introduction of the methoxy groups and the pyranone ring. Specific reaction conditions such as temperature, solvents, and catalysts would be optimized for each step to ensure high yield and purity.

Industrial Production Methods

Industrial production methods would likely involve scaling up the laboratory synthesis procedures. This could include the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure consistency and safety in large-scale production.

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-6-(4-methoxy-2H-1,3-benzodioxol-5-yl)-2H-pyran-2-one can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form different derivatives.

Reduction: Reduction reactions could modify the functional groups, potentially leading to new compounds.

Substitution: Substitution reactions could replace the methoxy groups with other functional groups.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions would vary depending on the desired transformation.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield quinones, while substitution could produce a variety of functionalized derivatives.

Scientific Research Applications

Chemistry: As a building block for synthesizing more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action for 4-Methoxy-6-(4-methoxy-2H-1,3-benzodioxol-5-yl)-2H-pyran-2-one would involve its interaction with specific molecular targets. This could include binding to enzymes or receptors, altering biochemical pathways, or affecting cellular processes. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other benzodioxole derivatives or pyranone-containing molecules. Examples could be:

• 4-Methoxy-2H-1,3-benzodioxole
• 6-Methoxy-2H-pyran-2-one

Uniqueness

The uniqueness of 4-Methoxy-6-(4-methoxy-2H-1,3-benzodioxol-5-yl)-2H-pyran-2-one lies in its specific combination of functional groups and structural features, which may confer unique chemical and biological properties.